N-(4-amino-2-((2-((3,5-dimethylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide

• IUPAC Name: N-[4-amino-2-[2-(3,5-dimethylanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]furan-2-carboxamide
• InChI: InChI=1S/C19H19N5O4S/c1-10-6-11(2)8-12(7-10)21-14(25)9-29-19-23-16(20)15(18(27)24-19)22-17(26)13-4-3-5-28-13/h3-8H,9H2,1-2H3,(H,21,25)(H,22,26)(H3,20,23,24,27)
• InChI Key: QAAOHLXVQPCGTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CO3)N)C
• Molecular Formula: C19H19N5O4S
• Molecular Weight: 413.5 g/mol

Description

N-(4-amino-2-((2-((3,5-dimethylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C19H19N5O4S and its molecular weight is 413.45. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

Studies have investigated the chemical synthesis and reactivity of compounds related to N-(4-amino-2-((2-((3,5-dimethylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide, revealing its potential as a building block in the creation of various heterocyclic compounds. For instance, research has described the synthesis of pyrimidine-5-carboxamide derivatives through the interaction of amino-thioxopropanamides with anilinomethylene derivatives of dimedone, indicating the compound's role in forming structurally diverse heterocyclic systems (Dotsenko et al., 2013).

Biological Activities

The compound and its derivatives have been explored for various biological activities. For example, a study on furan-carboxamide derivatives showcased their potential as novel inhibitors of the influenza A H5N1 virus, highlighting the compound's relevance in antiviral research. The structure-activity relationship analysis identified specific derivatives that significantly inhibited the virus, indicating the compound's utility in developing new antiviral agents (Yongshi et al., 2017).

Antimicrobial Applications

Additionally, compounds structurally related to this compound have been assessed for their antimicrobial properties. Research into furan-3-carboxamides demonstrated their significant in vitro antimicrobial activity against a variety of microorganisms, including bacteria and fungi. This suggests the potential of such compounds in the development of new antimicrobial agents to combat resistant strains of bacteria and fungi (Zanatta et al., 2007).